Cas no 829-19-6 (2,4-Dimethoxyphenylmethylcarbinol)

• Product Name: 2,4-Dimethoxyphenylmethylcarbinol
• CAS No: 829-19-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00238586
• CID: 707148
• PubChem ID: 13542888
• Update Time: 2025-10-29

2,4-Dimethoxyphenylmethylcarbinol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,4-dimethoxy-a-methyl-
• 1-(2,4-dimethoxyphenyl)ethanol
• 2,4-DIMETHOXYPHENYLMETHYLCARBINOL
• EN300-40885
• 1-(2,4-dimethoxy-phenyl)-ethanol
• CS-0274749
• SCHEMBL11709428
• SB85149
• RUANRSQPKRJMNZ-UHFFFAOYSA-N
• DTXSID00543326
• 3-(Benzyloxy)-6-bromo-2-fluorophenylboronicacid
• 1-(2,4-dimethoxyphenyl)ethan-1-ol
• AKOS000249536
• FT-0690598
• 829-19-6
• 2,4-Dimethoxyphenylmethylcarbinol

• MDL： MFCD00238586
• Inchi： 1S/C10H14O3/c1-7(11)9-5-4-8(12-2)6-10(9)13-3/h4-7,11H,1-3H3
• InChI Key： RUANRSQPKRJMNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)O)OC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 295.1±25.0 °C at 760 mmHg
• Flash Point: 132.3±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,4-Dimethoxyphenylmethylcarbinol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dimethoxyphenylmethylcarbinol

Comprehensive Overview of 2,4-Dimethoxyphenylmethylcarbinol (CAS No. 829-19-6): Properties, Applications, and Industry Insights

2,4-Dimethoxyphenylmethylcarbinol (CAS 829-19-6), also known as 2,4-dimethoxybenzyl alcohol, is a versatile organic compound with a molecular formula of C₁₀H₁₄O₃. This aromatic alcohol features two methoxy groups (–OCH₃) at the 2- and 4-positions of the phenyl ring, contributing to its unique chemical reactivity and solubility profile. The compound is widely utilized in pharmaceutical intermediates, flavor and fragrance synthesis, and specialty chemical manufacturing, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for high-purity aromatic alcohols like 2,4-Dimethoxyphenylmethylcarbinol has surged due to their role in green chemistry initiatives. As industries shift toward sustainable practices, this compound’s potential as a bio-based building block for biodegradable polymers and eco-friendly solvents has gained traction. Searches for terms such as "CAS 829-19-6 supplier" or "2,4-dimethoxybenzyl alcohol applications" reflect growing commercial interest.

The synthesis of 2,4-Dimethoxyphenylmethylcarbinol typically involves the reduction of 2,4-dimethoxybenzaldehyde using sodium borohydride or catalytic hydrogenation. Its moderate polarity (logP ~1.2) and melting point range of 40–45°C make it suitable for reactions requiring controlled conditions. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, which is critical for pharmaceutical-grade applications.

One emerging application is in the cosmetics industry, where 2,4-Dimethoxyphenylmethylcarbinol serves as a precursor for UV-absorbing compounds in sunscreen formulations. This aligns with the global trend toward multifunctional skincare ingredients, a topic frequently searched in conjunction with "cosmetic chemistry innovations." Additionally, its mild floral odor has sparked interest in natural fragrance development, particularly for vegan perfumery.

From a regulatory standpoint, 829-19-6 complies with major chemical inventories such as REACH and TSCA, ensuring its accessibility for international trade. However, users often inquire about "2,4-dimethoxyphenylmethylcarbinol safety data" or "handling precautions," underscoring the need for transparent MSDS documentation. Proper storage in amber glass containers under inert atmosphere is recommended to prevent oxidation.

In academic research, CAS 829-19-6 is investigated for its potential in asymmetric catalysis and chiral auxiliary design. Recent publications highlight its utility in constructing complex heterocycles, addressing the pharmaceutical industry’s demand for novel drug scaffolds. This correlates with frequent searches for "building blocks for medicinal chemistry" across scientific databases.

The market for 2,4-Dimethoxyphenylmethylcarbinol is projected to expand at a CAGR of 5–7% through 2030, driven by Asia-Pacific pharmaceutical growth. Suppliers are increasingly offering custom synthesis services and gram-to-kilogram scale production to meet diverse R&D needs. Keywords like "buy 829-19-6 small quantities" or "2,4-dimethoxybenzyl alcohol price trends" reflect this granular demand.

For quality assurance, advanced characterization methods such as NMR spectroscopy (confirming δ_H 6.4–7.2 ppm aromatic protons) and FT-IR (O–H stretch at ~3400 cm⁻¹) are essential. These analytical protocols ensure compliance with ICH Q3D elemental impurity guidelines, particularly for metal catalyst residues—a hot topic in pharmaceutical impurity control discussions.

Environmental considerations are also paramount. Studies on 829-19-6 biodegradability using OECD 301 tests show promising results, supporting its inclusion in green chemistry metrics. This resonates with searches for "sustainable aromatic compounds" and "benign by design chemicals," reflecting broader industry priorities.

In conclusion, 2,4-Dimethoxyphenylmethylcarbinol (CAS 829-19-6) exemplifies the intersection of traditional organic chemistry and modern industrial applications. Its adaptability across pharmaceuticals, cosmetics, and material science positions it as a compound of enduring relevance, warranting continued research and optimized production methodologies to meet evolving market demands.